N-(4-bromophenyl)-4-(1,1-dioxido-3,4-dihydro-2H-1,2,4-benzothiadiazin-3-yl)benzamide

• IUPAC Name: N-(4-bromophenyl)-4-(1,1-dioxo-3,4-dihydro-2H-1λ6,2,4-benzothiadiazin-3-yl)benzamide
• InChI: InChI=1S/C20H16BrN3O3S/c21-15-9-11-16(12-10-15)22-20(25)14-7-5-13(6-8-14)19-23-17-3-1-2-4-18(17)28(26,27)24-19/h1-12,19,23-24H,(H,22,25)
• InChI Key: AUUDYGROXWYABW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(NS2(=O)=O)C3=CC=C(C=C3)C(=O)NC4=CC=C(C=C4)Br
• Molecular Formula: C20H16BrN3O3S
• Molecular Weight: 458.3 g/mol

Description

N-(4-bromophenyl)-4-(1,1-dioxido-3,4-dihydro-2H-1,2,4-benzothiadiazin-3-yl)benzamide is a useful research compound. Its molecular formula is C20H16BrN3O3S and its molecular weight is 458.33. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Several studies have focused on synthesizing and characterizing compounds with structural similarities, highlighting methodologies that could be relevant for the synthesis of N-(4-bromophenyl)-4-(1,1-dioxido-3,4-dihydro-2H-1,2,4-benzothiadiazin-3-yl)benzamide. For instance, research by Saeed et al. (2008) explored the synthesis of novel N-(4-phenyl-3-aroylthiazol-2(3H)-ylidene) substituted benzamides, showcasing a method that could potentially be adapted for synthesizing the target compound (Saeed, Zaman, Jamil, & Mirza, 2008).

Biological Activity

Research on the biological activities of related compounds provides insights into potential applications of this compound. For example, studies on benzothiophene derivatives have shown promising antimalarial activities, suggesting that similar compounds might possess useful biological properties (Banerjee, Sharma, Kapoor, Dwivedi, Surolia, & Surolia, 2011).

Antimicrobial and Antifungal Activities

Some derivatives of structurally related compounds have been investigated for their antimicrobial and antifungal activities. Limban, Marutescu, and Chifiriuc (2011) discussed the synthesis, spectroscopic properties, and antipathogenic activity of new thiourea derivatives, indicating potential antimicrobial applications (Limban, Marutescu, & Chifiriuc, 2011).